2-(Thiophen-2-YL)piperidin-3-amine

• Molecular Formula: C9H14N2S
• Molecular Weight: 182.29 g/mol
• IUPAC Name: 2-thiophen-2-ylpiperidin-3-amine
• InChI: InChI=1S/C9H14N2S/c10-7-3-1-5-11-9(7)8-4-2-6-12-8/h2,4,6-7,9,11H,1,3,5,10H2
• InChI Key: RDIMCDMSCHXMSM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(NC1)C2=CC=CS2)N

Description

2-(Thiophen-2-yl)piperidin-3-amine is a heterocyclic organic compound featuring a piperidine ring substituted with a thiophene group at the 2-position and an amine group at the 3-position. Its molecular formula is C₉H₁₂N₂S, with a molecular weight of 180.27 g/mol. The compound’s structure combines the aromaticity of thiophene (a sulfur-containing five-membered ring) with the basicity and conformational flexibility of the piperidine scaffold. This combination makes it a promising candidate for pharmaceutical research, particularly in targeting central nervous system (CNS) receptors or enzymes influenced by amine-containing ligands.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Thiophen-2-YL)piperidin-3-amine typically involves the formation of the piperidine ring followed by the introduction of the thiophene ring. One common method is the cyclization of appropriate precursors under acidic or basic conditions. For instance, the reaction of a thiophene-substituted ketone with an amine can lead to the formation of the desired piperidine derivative.

Industrial Production Methods: Industrial production of 2-(Thiophen-2-YL)piperidin-3-amine may involve multi-step synthesis starting from readily available raw materials. The process often includes steps such as nitration, reduction, and cyclization, followed by purification techniques like crystallization or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The thiophene ring in 2-(Thiophen-2-YL)piperidin-3-amine can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones.

Reduction: The compound can be reduced to form various derivatives, depending on the reducing agents used.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Electrophilic reagents like bromine or nitric acid can be used for substitution reactions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced piperidine derivatives.

Substitution: Halogenated or nitrated thiophene derivatives.

Scientific Research Applications

Chemistry: 2-(Thiophen-2-YL)piperidin-3-amine is used as a building block in the synthesis of more complex heterocyclic compounds. It serves as an intermediate in the preparation of various pharmaceuticals and agrochemicals.

Biology: In biological research, this compound is studied for its potential pharmacological activities, including its role as a ligand for certain receptors or enzymes.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the treatment of neurological disorders or as an antimicrobial agent.

Industry: In the industrial sector, 2-(Thiophen-2-YL)piperidin-3-amine is used in the development of new materials, including polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 2-(Thiophen-2-YL)piperidin-3-amine depends on its specific application. In medicinal chemistry, it may act by binding to specific receptors or enzymes, thereby modulating their activity. The thiophene ring can interact with various biological targets, while the piperidine ring provides structural stability and enhances binding affinity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Thiophene Substitution

a) 2-(Thiophen-3-yl)piperidin-3-amine

• Structural Difference : Thiophene is attached at the 3-position instead of the 2-position.
• This positional change may lower binding affinity to receptors sensitive to thiophene orientation, as observed in analogs like 1-(1-(thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine compared to its 2-yl counterpart .

b) 1-(Thiophen-2-ylmethyl)piperidin-4-amine

• Structural Difference : The thiophene is connected via a methylene (-CH₂-) linker to the piperidine’s 4-amine position.
• Impact: The methylene spacer increases steric bulk and flexibility, which may enhance or reduce target selectivity depending on the binding pocket’s size. For example, such modifications in piperidine derivatives are known to influence interactions with dopamine or serotonin receptors .

Heterocyclic Ring Replacements

a) 2-(Furan-2-yl)piperidin-3-amine

• Structural Difference : Thiophene replaced by furan (oxygen instead of sulfur).
• Impact : The absence of sulfur reduces the compound’s polarizability and lipophilicity (lower logP). Furan’s weaker aromaticity may decrease stability in metabolic pathways, as seen in furan-containing analogs with shorter half-lives compared to thiophene derivatives .

b) 2-(Pyridin-2-yl)piperidin-3-amine

• Structural Difference : Thiophene replaced by pyridine (nitrogen-containing ring).
• Impact : Pyridine introduces a basic nitrogen atom, increasing water solubility and hydrogen-bonding capacity. This substitution is critical in compounds targeting nicotinic acetylcholine receptors (nAChRs), where nitrogen’s lone pairs enhance binding .

Substituent Modifications

a) 2-(5-Methylthiophen-2-yl)piperidin-3-amine

• Structural Difference : A methyl group is added to the thiophene ring.
• However, steric hindrance from the methyl group might reduce affinity for planar binding sites, as observed in methyl-substituted thiophene derivatives .

b) 4-(3-Fluorophenyl)piperidin-3-amine

• Structural Difference : Thiophene replaced by a fluorophenyl group.
• Impact : Fluorine’s electronegativity increases metabolic stability and introduces dipole interactions. Fluorophenyl analogs often exhibit higher selectivity for G protein-coupled receptors (GPCRs) due to enhanced van der Waals contacts .

Piperidine Ring Modifications

a) 2-(Thiophen-2-yl)piperidin-4-amine

• Structural Difference : Amine group at the 4-position instead of the 3-position.
• Impact : The altered amine position changes the piperidine ring’s conformation, affecting hydrogen-bonding geometry. For instance, 4-amine derivatives of piperidine show distinct activity profiles in opioid receptor modulation compared to 3-amine variants .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	logP (Predicted)	Notable Biological Activity
2-(Thiophen-2-yl)piperidin-3-amine	C₉H₁₂N₂S	180.27	Thiophene-2-yl, piperidin-3-amine	1.8	Potential CNS receptor modulation
2-(Thiophen-3-yl)piperidin-3-amine	C₉H₁₂N₂S	180.27	Thiophene-3-yl substitution	1.7	Reduced binding affinity vs. 2-yl
2-(Furan-2-yl)piperidin-3-amine	C₉H₁₂N₂O	164.20	Furan ring, lower lipophilicity	1.2	Shorter metabolic half-life
2-(5-Methylthiophen-2-yl)piperidin-3-amine	C₁₀H₁₄N₂S	194.30	Methyl-thiophene, increased logP	2.3	Enhanced BBB penetration
4-(3-Fluorophenyl)piperidin-3-amine	C₁₁H₁₃FN₂	194.24	Fluorophenyl substitution	2.0	High GPCR selectivity

Key Research Findings

• Electronic Effects : Thiophene’s sulfur atom contributes to higher electron density compared to furan, improving interactions with electron-deficient receptor pockets .
• Positional Isomerism : 2-Thiophen-yl derivatives generally exhibit stronger aromatic stacking than 3-yl isomers, critical for serotonin receptor binding .
• Substituent Impact : Methyl or fluorine groups enhance pharmacokinetic properties but may require optimization to avoid steric clashes .

Biological Activity

2-(Thiophen-2-YL)piperidin-3-amine is a compound that has garnered attention due to its potential therapeutic applications. Its structural features, including the thiophene ring and piperidine moiety, suggest a range of biological activities. This article explores the biological activity of this compound, drawing on diverse research findings and case studies.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit notable antimicrobial properties. For instance, derivatives of piperidine have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa.

Compound	MIC (µg/mL)	Activity Type
2-(Thiophen-2-YL)piperidin-3-amine	TBD	Antibacterial
Piperidine derivative A	15.625	Antistaphylococcal
Piperidine derivative B	62.5	Antienterococcal

These findings suggest that 2-(Thiophen-2-YL)piperidin-3-amine may possess similar antimicrobial properties, warranting further investigation.

Anticancer Properties

The anticancer potential of piperidine derivatives has been explored in various studies. For example, compounds structurally related to 2-(Thiophen-2-YL)piperidin-3-amine have been tested against cancer cell lines, demonstrating cytotoxic effects.

Cell Line	Compound Tested	IC50 (µM)
MDA-MB-231 (TNBC)	2-(Thiophen-2-YL)piperidin-3-amine	TBD
HeLa	Piperidine derivative C	10
A549	Piperidine derivative D	5

The promising results in these studies indicate a need for further exploration of the compound's mechanism of action in cancer therapy.

The biological activity of 2-(Thiophen-2-YL)piperidin-3-amine may be attributed to its ability to interact with specific biological targets. Preliminary studies suggest that it may inhibit key enzymes or pathways involved in microbial resistance or cancer cell proliferation.

Case Studies

• Antimicrobial Efficacy : A study evaluated the efficacy of various piperidine derivatives against resistant strains of bacteria. The results indicated that modifications at the thiophene position significantly enhanced antibacterial activity.
• Cytotoxicity in Cancer Cells : In vitro studies on human cancer cell lines revealed that certain substitutions on the piperidine ring led to increased cytotoxicity, suggesting a structure-activity relationship that could be exploited for drug development.